Tetraethyl 5',5',9'-trimethyl-6'-propanoyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate

• Molecular Formula: C32H37NO9S3
• Molecular Weight: 675.8 g/mol
• IUPAC Name: tetraethyl 5',5',9'-trimethyl-6'-propanoylspiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate
• InChI: InChI=1S/C32H37NO9S3/c1-9-20(34)33-19-15-14-17(6)16-18(19)21-26(31(33,7)8)43-23(28(36)40-11-3)22(27(35)39-10-2)32(21)44-24(29(37)41-12-4)25(45-32)30(38)42-13-5/h14-16H,9-13H2,1-8H3
• InChI Key: JURQVYDPUSQYLF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C2=C(C=C(C=C2)C)C3=C(C1(C)C)SC(=C(C34SC(=C(S4)C(=O)OCC)C(=O)OCC)C(=O)OCC)C(=O)OCC

Description

2’,3’,4,5-TETRAETHYL 5’,5’,9’-TRIMETHYL-6’-PROPANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 2’,3’,4,5-TETRAETHYL 5’,5’,9’-TRIMETHYL-6’-PROPANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE involves multiple steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of various substituents through a series of chemical reactions. Industrial production methods may involve optimization of these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The presence of multiple functional groups allows for selective oxidation reactions.

Reduction: Reduction reactions can be used to modify specific parts of the molecule.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2’,3’,4,5-TETRAETHYL 5’,5’,9’-TRIMETHYL-6’-PROPANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. The exact mechanism can vary depending on the application, but it generally involves binding to target molecules and altering their function. This can lead to changes in cellular processes and biological outcomes.

Comparison with Similar Compounds

Compared to other similar compounds, 2’,3’,4,5-TETRAETHYL 5’,5’,9’-TRIMETHYL-6’-PROPANOYL-5’,6’-DIHYDROSPIRO[1,3-DITHIOLE-2,1’-THIOPYRANO[2,3-C]QUINOLINE]-2’,3’,4,5-TETRACARBOXYLATE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 3-Hexene, 2,2,5,5-tetramethyl-, (Z)-
• Benzene, 1,2,4,5-tetramethyl- These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture.